Cas no 81994-64-1 (Pyridine, 2-[(2-methylphenyl)thio]-)
81994-64-1 structure
Product Name:Pyridine, 2-[(2-methylphenyl)thio]-
CAS No:81994-64-1
MF:C12H11NS
MW:201.287441492081
CID:701714
PubChem ID:13185047
Update Time:2025-04-19
Pyridine, 2-[(2-methylphenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-[(2-methylphenyl)thio]-
- 2-(2-methylphenyl)sulfanylpyridine
- 81994-64-1
- DTXSID40525686
- 2-[(2-Methylphenyl)sulfanyl]pyridine
- SCHEMBL4439023
-
- Inchi: 1S/C12H11NS/c1-10-6-2-3-7-11(10)14-12-8-4-5-9-13-12/h2-9H,1H3
- InChI Key: ADDWTJXNPUILNX-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CN=1)C1C=CC=CC=1C
Computed Properties
- Exact Mass: 201.06122053g/mol
- Monoisotopic Mass: 201.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 38.2Ų
Pyridine, 2-[(2-methylphenyl)thio]- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
81994-64-1 (Pyridine, 2-[(2-methylphenyl)thio]-) Related Products
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